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Compound of Interest

Compound Name: Claziprotamidum

Cat. No.: B15612807 Get Quote

While information regarding the safety profile of Claziprotamidum in non-target organisms is

not publicly available, this guide provides a comparative analysis of two recently developed

insecticides with novel modes of action: Broflanilide and Afidopyropen. This comparison aims to

offer researchers, scientists, and drug development professionals a framework for evaluating

the ecotoxicological impact of new insecticidal compounds.

Initial investigations suggest that Claziprotamidum is a positive allosteric modulator of

Pantothenate Kinase (PanK), an enzyme essential for the synthesis of Coenzyme A. This

represents a novel mode of action for a potential insecticide. However, a comprehensive

search of scientific literature and regulatory databases did not yield any studies on its effects on

non-target organisms.

In the absence of data for Claziprotamidum, this guide will focus on Broflanilide, a meta-

diamide insecticide, and Afidopyropen, a pyropene derivative. Both compounds represent

recent advancements in insecticide chemistry and have undergone significant toxicological

evaluation.

Comparative Ecotoxicity Data
The following tables summarize the acute and chronic toxicity of Broflanilide and Afidopyropen

to a range of non-target organisms. These data are crucial for assessing the potential

environmental risk associated with their use.

Table 1: Acute Toxicity of Broflanilide and Afidopyropen to Non-Target Organisms
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Organism Test Type Broflanilide Afidopyropen

Honey Bee (Apis

mellifera)
Acute Contact LD50 Highly Toxic >80 µ g/bee [1]

Acute Oral LD50 Highly Toxic >40 µ g/bee [1]

Bumble Bee (Bombus

spp.)
Acute Contact LD50 Highly Toxic -

Freshwater Fish Acute LC50 (96h) Highly Toxic 8590 ppb[1]

Freshwater

Invertebrates
Acute EC50 (48h) Low Toxicity 4445 ppb[1]

Estuarine/Marine

Invertebrates
Acute EC50 (96h) Very Highly Toxic -

Earthworm (Eisenia

fetida)
Acute LC50 (14d) Low Toxicity -

Birds Acute Oral LD50 Low Toxicity Moderately Toxic[1]

Table 2: Chronic Toxicity of Broflanilide and Afidopyropen to Non-Target Organisms

Organism Test Type Broflanilide Afidopyropen

Honey Bee Larvae Chronic Oral LD50 Highly Toxic -

Freshwater Fish Chronic NOEC - 300 ppb[1]

Freshwater

Invertebrates
Chronic NOEC - 0.123 ppb[1]

Estuarine/Marine

Invertebrates
Chronic NOEC Very Highly Toxic -

Experimental Protocols
Understanding the methodologies behind the toxicity data is critical for accurate interpretation

and comparison. Below are detailed protocols for key experiments cited in this guide.
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Honey Bee Acute Contact Toxicity Test (based on OECD
Guideline 214)
This test evaluates the toxicity of a substance to adult honey bees after short-term contact.

Test Organisms: Young adult worker honey bees (Apis mellifera) of uniform age and from

healthy, queen-right colonies.

Test Substance Preparation: The test substance is dissolved in a suitable solvent (e.g.,

acetone) to prepare a series of concentrations.

Application: A precise volume of the test solution is applied topically to the dorsal thorax of

each anesthetized bee. A control group is treated with the solvent only.

Exposure: Bees are housed in cages with access to a sucrose solution.

Observation: Mortality is recorded at specified intervals, typically up to 96 hours.

Data Analysis: The LD50 (the dose causing 50% mortality) is calculated using appropriate

statistical methods, such as probit analysis.
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Honey Bee Acute Contact Toxicity Workflow

Aquatic Invertebrate Acute Immobilisation Test (based
on OECD Guideline 202)
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This test assesses the acute toxicity of a substance to aquatic invertebrates, typically Daphnia

magna.

Test Organisms: Young, healthy daphnids (less than 24 hours old) from a laboratory culture.

Test Substance Preparation: A series of concentrations of the test substance are prepared in

a suitable aqueous medium.

Exposure: Daphnids are exposed to the test concentrations in glass vessels under controlled

temperature and light conditions. A control group is maintained in the medium without the

test substance.

Observation: The number of immobilized daphnids (unable to swim) is recorded at 24 and 48

hours.

Data Analysis: The EC50 (the concentration causing 50% immobilization) is determined

using statistical methods.
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Daphnia Acute Immobilization Test Workflow

Signaling Pathways and Mode of Action
The insecticidal activity of Broflanilide and Afidopyropen stems from their interaction with

specific molecular targets in insects.
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Broflanilide is a meta-diamide insecticide that acts as a non-competitive antagonist of the

GABA (gamma-aminobutyric acid) receptor in insect nerve cells.[2] By blocking the chloride ion

channels, it leads to hyperexcitation, convulsions, and ultimately, the death of the insect.
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Broflanilide's Mode of Action

Afidopyropen is a pyropene derivative that modulates the chordotonal organ Transient

Receptor Potential Vanilloid (TRPV) channels in insects.[1] These channels are involved in

hearing, gravity sensation, and coordination. Afidopyropen disrupts the function of these

sensory organs, leading to a loss of coordination, cessation of feeding, and eventual death.
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Afidopyropen's Mode of Action

In conclusion, while the specific safety profile of Claziprotamidum for non-target organisms

remains to be elucidated, the comparative analysis of Broflanilide and Afidopyropen highlights

the importance of comprehensive ecotoxicological testing for novel insecticides. The data
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presented here underscore the varying degrees of toxicity these compounds can exhibit across

different species, emphasizing the need for careful risk assessment and stewardship to

minimize environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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